ethyl 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(E)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]piperidine-3-carboxylate
• InChI: InChI=1S/C18H21NO5/c1-2-22-18(21)14-4-3-9-19(11-14)17(20)8-6-13-5-7-15-16(10-13)24-12-23-15/h5-8,10,14H,2-4,9,11-12H2,1H3/b8-6+
• InChI Key: FASRWQLRUANQQV-SOFGYWHQSA-N
• Canonical SMILES: CCOC(=O)C1CCCN(C1)C(=O)C=CC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: CCOC(=O)C1CCCN(C1)C(=O)/C=C/C2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H21NO5
• Molecular Weight: 331.4 g/mol

Description

Ethyl 1-[3-(1,3-benzodioxol-5-yl)acryloyl]-3-piperidinecarboxylate, commonly known as EBPC, is a chemical compound used in scientific research for its various properties. It is a highly reactive molecule that is used as a building block in the synthesis of various chemical compounds. EBPC has been studied extensively for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of EBPC is not fully understood, but it is believed to act as a reversible inhibitor of various enzymes, including acetylcholinesterase. It has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
EBPC has been shown to have various biochemical and physiological effects, including the inhibition of acetylcholinesterase, which can lead to increased levels of acetylcholine in the brain. This can result in improved cognitive function and memory. EBPC has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EBPC in lab experiments is its high reactivity and versatility, which allows for the synthesis of a wide range of chemical compounds. However, one limitation of using EBPC is its potential toxicity and the need for careful handling and storage.

Future Directions

There are many potential future directions for research involving EBPC, including the development of new therapeutic agents for the treatment of various diseases. Further studies are needed to fully understand the mechanism of action of EBPC and its potential applications in various fields of scientific research. Additionally, new methods for the synthesis and purification of EBPC may lead to the development of more efficient and cost-effective processes for its production.

Scientific Research Applications

EBPC has a wide range of applications in scientific research, including drug discovery, chemical biology, and bioorganic chemistry. It has been shown to have potent inhibitory effects on various enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. EBPC has also been studied for its potential as a therapeutic agent for the treatment of various diseases, including Alzheimer's disease, cancer, and diabetes.